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Compound of Interest

Compound Name: Acetylsventenic acid

Cat. No.: B13737863 Get Quote

Important Advisory: Chemical Identification
The chemical name "acetylsventenic acid" does not correspond to a known chemical

substance in standard chemical databases. It is presumed to be a typographical error. Based

on the name, the likely intended substance is Acetylsalicylic Acid.

Crucial Safety Precaution: Before proceeding, you must verify the identity of the chemical you

are handling. The following disposal procedures are for Acetylsalicylic Acid. If you are handling

a different substance, consult its specific Safety Data Sheet (SDS).

Proper Disposal Procedures for Acetylsalicylic Acid
This document provides essential safety and logistical information for the proper disposal of

acetylsalicylic acid, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Hazard Profile and Immediate Safety Measures
Acetylsalicylic acid presents several hazards that necessitate careful handling.

Primary Hazards: It is harmful if swallowed and can cause skin and serious eye irritation.

Inhalation of dust may lead to respiratory irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13737863?utm_src=pdf-interest
https://www.benchchem.com/product/b13737863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13737863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): When handling acetylsalicylic acid, it is mandatory to

use appropriate PPE. This includes chemical-resistant gloves, chemical safety goggles, and

a lab coat. All handling of the solid form should be conducted in a well-ventilated area or

within a chemical fume hood to minimize inhalation risk.

Step-by-Step Disposal Protocol
Disposal of acetylsalicylic acid must be conducted through an approved waste management

provider. On-site chemical neutralization is not the recommended procedure for this compound.

Segregation and Collection:

Collect all waste acetylsalicylic acid, including contaminated materials, in a dedicated

waste container.

Ensure the container is made of a compatible material, is in good condition, and can be

securely sealed.

Clearly label the container as "Hazardous Waste: Acetylsalicylic Acid".

Waste Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents, strong acids, and strong bases.

Professional Disposal:

Dispose of the contents and the container through an approved and licensed waste

disposal plant.

Contact your institution's Environmental Health & Safety (EHS) department to coordinate

the pickup and disposal by a certified hazardous waste contractor.

Spill Management:
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In case of a spill, evacuate non-essential personnel and ensure adequate ventilation.

Wearing full PPE, contain the spill.

Use an inert, dry absorbent material (e.g., sand, vermiculite) to cover the spill.

Carefully sweep or scoop the material into a suitable container for disposal as hazardous

waste.

Thoroughly clean the spill area after material removal.

Quantitative Data for Acetylsalicylic Acid
The following table summarizes key physical and toxicological data for acetylsalicylic acid for

easy reference.

Property Value Reference(s)

pH
3.5 (in a 2.5 g/L solution at

20°C)

Melting Point 136 - 140 °C / 276.8 - 284 °F

Flash Point 250 °C / 482 °F

Autoignition Temperature 500 °C / 932 °F

ACGIH TLV (TWA) 5 mg/m³

OSHA PEL (Vacated TWA) 5 mg/m³

Logical Workflow for Chemical Disposal
The diagram below outlines the decision-making process for the proper disposal of chemical

waste in a laboratory setting, from initial identification to final disposal.
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Caption: A logical workflow for the assessment and disposal of laboratory chemical waste.
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To cite this document: BenchChem. [Acetylsventenic acid proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13737863#acetylsventenic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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